Cas no 1218790-29-4 ((4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester)

• Product Name: (4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester
• CAS No: 1218790-29-4
• MF: C₁₅H₂₀BNO₄
• MW: 289.134604454041
• MDL: MFCD15143610
• CID: 841615
• PubChem ID: 53217205
• Update Time: 2025-11-02

(4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-1,4-BENZOXAZIN-3-ONE-6-BORONIC ACID, PINACOL ESTER
• 4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• 4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,4-benzoxazin-3-one
• 2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• A1-36341
• 4-methyl-1,4-benzoxazin-3-one-6-boronic acid pinacol ester
• (4-methyl-3-oxo-3,4-dihydro-2h-benzo[b][1,4]oxazin-6-yl)boronic acid pinacol ester
• DB-358370
• MFCD15143610
• DTXSID60682306
• CS-0136782
• ZBZAZWWQFQFIAN-UHFFFAOYSA-N
• AKOS025293824
• 4-METHYL-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2H-1,4-BENZOXAZIN-3-ONE
• SCHEMBL299364
• 4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,4-benzoxazin-3(4H)-one
• 1218790-29-4
• AS-38747
• (4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester

• MDL： MFCD15143610
• Inchi： 1S/C15H20BNO4/c1-14(2)15(3,4)21-16(20-14)10-6-7-12-11(8-10)17(5)13(18)9-19-12/h6-8H,9H2,1-5H3
• InChI Key： ZBZAZWWQFQFIAN-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C(=C2)N(C)C(CO3)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.14900
• Monoisotopic Mass: 289.1485383 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.14
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48.00000
• LogP: 1.40600

Additional information on (4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester

Comprehensive Guide to (4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester (CAS No. 1218790-29-4)

(4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester (CAS No. 1218790-29-4) is a specialized boronic acid ester derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of benzoxazine derivatives, known for their versatile applications in drug discovery and catalysis. Its unique structure, featuring a pinacol ester group, enhances stability and reactivity, making it a valuable intermediate in modern chemistry.

The growing interest in boronic acid derivatives stems from their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers and industries frequently search for high-quality (4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester to develop novel therapeutics, agrochemicals, and advanced materials. Its CAS No. 1218790-29-4 ensures precise identification in global chemical databases.

One of the key advantages of this compound is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical manufacturing, boronic acid pinacol esters like this are increasingly favored for their efficiency and reduced environmental impact. This aligns with the rising demand for eco-friendly reagents in pharmaceutical and industrial applications.

In drug discovery, (4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester serves as a critical building block for kinase inhibitors and other bioactive molecules. Its benzoxazine core is particularly significant in designing compounds targeting inflammatory and oncological pathways. Researchers often explore its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy.

The compound's pinacol protection offers enhanced stability under various conditions, making it suitable for long-term storage and transportation. This feature is crucial for laboratories and manufacturers requiring reliable chemical intermediates. Additionally, its solubility profile allows for flexible use in both aqueous and organic media, broadening its applicability in diverse synthetic protocols.

Market trends indicate a steady rise in demand for (4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester, driven by advancements in personalized medicine and bioconjugation techniques. The compound's role in developing next-generation therapeutics positions it as a key player in the evolving landscape of medicinal chemistry. Suppliers and researchers alike prioritize high-purity grades to ensure optimal performance in sensitive applications.

Quality control is paramount when working with CAS No. 1218790-29-4. Reputable manufacturers provide detailed analytical certificates, including HPLC, NMR, and mass spectrometry data, to verify purity and structural integrity. These measures are essential for researchers requiring consistent results in their experiments and production processes.

Looking ahead, (4-Methyl-3-oxo-3,4-dihydro-2h-benzob1,4oxazin-6-yl)boronic Acid Pinacol Ester is poised to play an even greater role in innovative drug development. Its compatibility with emerging technologies like flow chemistry and automated synthesis platforms makes it a future-proof choice for modern laboratories. As research continues to uncover new applications, this compound remains at the forefront of chemical innovation.

For those seeking reliable sources of CAS No. 1218790-29-4, it's crucial to partner with certified suppliers who adhere to strict quality standards. Proper handling, storage, and documentation ensure the compound's performance aligns with research and industrial requirements. Always verify technical specifications and safety data before use in sensitive applications.